Cas no 383902-59-8 (1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole)
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- (5-bromofuran-2-yl)(3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)methanone
- Methanone, (5-bromo-2-furanyl)[3-(3,4-dimethoxyphenyl)-4,5-dihydro-5-(3-nitrophenyl)-1H-pyrazol-1-yl]-
- AKOS022091980
- 1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole
- 383902-59-8
- F0877-0066
- (5-bromofuran-2-yl)-[5-(3,4-dimethoxyphenyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]methanone
-
- Inchi: 1S/C22H18BrN3O6/c1-30-18-7-6-13(11-20(18)31-2)16-12-17(14-4-3-5-15(10-14)26(28)29)25(24-16)22(27)19-8-9-21(23)32-19/h3-11,17H,12H2,1-2H3
- InChI Key: BZNFWNJBQHXZEJ-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(Br)O1)(N1C(C2=CC=CC([N+]([O-])=O)=C2)CC(C2=CC=C(OC)C(OC)=C2)=N1)=O
Computed Properties
- Exact Mass: 499.03790g/mol
- Monoisotopic Mass: 499.03790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.55±0.1 g/cm3(Predicted)
- Boiling Point: 611.1±65.0 °C(Predicted)
- pka: -1.61±0.70(Predicted)
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0877-0066-2μmol |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0877-0066-5μmol |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0877-0066-10μmol |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0877-0066-20μmol |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0877-0066-1mg |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0877-0066-2mg |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0877-0066-3mg |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0877-0066-4mg |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0877-0066-5mg |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0877-0066-10mg |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole |
383902-59-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole
Comprehensive Analysis of 1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole (CAS No. 383902-59-8)
The compound 1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole (CAS No. 383902-59-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. With its unique structural features, including a 5-bromofuran-2-carbonyl moiety, a 3,4-dimethoxyphenyl group, and a 3-nitrophenyl substituent, this compound exhibits remarkable potential for various applications, particularly in drug discovery and material science.
In recent years, researchers have focused on the synthesis and characterization of pyrazole-derived compounds due to their diverse biological activities. The presence of the 5-bromofuran and nitrophenyl groups in this molecule enhances its reactivity and makes it a valuable intermediate for further chemical modifications. The 3,4-dimethoxyphenyl moiety further contributes to its lipophilicity, which is a critical factor in pharmacokinetic properties. These attributes make CAS No. 383902-59-8 a subject of interest for scientists exploring novel therapeutic agents.
The synthesis of 1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. The compound's stability under various conditions has also been investigated, revealing its suitability for long-term storage and handling in laboratory settings.
From a pharmacological perspective, the pyrazole core is known to interact with numerous biological targets, including enzymes and receptors. The 5-bromofuran and nitrophenyl substituents may further modulate these interactions, potentially leading to enhanced selectivity and potency. Current research trends indicate a growing interest in such hybrid molecules, especially in the context of multi-target drug design, a hot topic in modern drug development.
In addition to its biomedical applications, 1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole has potential uses in material science. Its aromatic and heterocyclic components could contribute to the development of organic semiconductors or fluorescent probes. The compound's electronic properties, influenced by the nitrophenyl and bromofuran groups, make it a candidate for further exploration in optoelectronic devices.
Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols should always be followed to ensure safe usage. Researchers often search for CAS No. 383902-59-8 safety data and handling guidelines, emphasizing the need for accurate and accessible information in scientific databases.
The demand for custom synthesis and high-purity compounds like CAS No. 383902-59-8 has surged, driven by the pharmaceutical and biotechnology industries. Suppliers and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its versatility and potential for further derivatization make it a valuable asset in chemical libraries.
In conclusion, 1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole represents a fascinating example of modern heterocyclic chemistry. Its structural complexity and functional diversity align with current trends in drug discovery and material science, making it a compound of enduring interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in scientific investigations for years to come.
383902-59-8 (1-(5-bromofuran-2-carbonyl)-3-(3,4-dimethoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)